Cas no 16437-31-3 (Benzenesulfonamide,N-(3-methoxyphenyl)-N,4-dimethyl-)

Benzenesulfonamide,N-(3-methoxyphenyl)-N,4-dimethyl- structure
16437-31-3 structure
Product Name:Benzenesulfonamide,N-(3-methoxyphenyl)-N,4-dimethyl-
CAS No:16437-31-3
MF:C15H17NO3S
MW:291.365382909775
CID:189246
PubChem ID:85422
Update Time:2025-04-19

Benzenesulfonamide,N-(3-methoxyphenyl)-N,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(3-methoxyphenyl)-N,4-dimethyl-
    • N-(3-Methoxyphenyl)-N,4-dimethylbenzenesulfonamide
    • N-(m-methoxyphenyl)-N-methyl-p-toluenesulphonamide
    • Einecs 240-493-1
    • UNII-7R3JYZ3AMG
    • LLRVCLHTBSMJPE-UHFFFAOYSA-N
    • 16437-31-3
    • N-(m-Methoxyphenyl)-N-methyl-p-toluenesulfonamide
    • Benzenesulfonamide, N-(3-methoxyphenyl)-N,4-dimethyl-
    • 7R3JYZ3AMG
    • DTXSID70167755
    • AKOS015964511
    • NS00025378
    • BENZENESULPHONAMIDE, N-(3-METHOXYPHENYL)-N,4-DIMETHYL-
    • N-(3-METHOXYPHENYL)-N,4-DIMETHYLBENZENESULPHONAMIDE
    • Inchi: 1S/C15H17NO3S/c1-12-7-9-15(10-8-12)20(17,18)16(2)13-5-4-6-14(11-13)19-3/h4-11H,1-3H3
    • InChI Key: LLRVCLHTBSMJPE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(C)C1C=CC=C(C=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 291.09301
  • Monoisotopic Mass: 291.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.227
  • Boiling Point: 439.8°Cat760mmHg
  • Flash Point: 219.8°C
  • Refractive Index: 1.587
  • PSA: 46.61
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